(1S)-1-(5-bromothiophen-2-yl)ethan-1-amine hydrochloride

• IUPAC Name: (1S)-1-(5-bromothiophen-2-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C6H8BrNS.ClH/c1-4(8)5-2-3-6(7)9-5;/h2-4H,8H2,1H3;1H/t4-;/m0./s1
• InChI Key: ZGWRLJDOXYAZRI-WCCKRBBISA-N
• Canonical SMILES: CC(C1=CC=C(S1)Br)N.Cl
• Isomeric SMILES: C[C@@H](C1=CC=C(S1)Br)N.Cl
• Molecular Formula: C6H9BrClNS
• Molecular Weight: 242.57 g/mol
• CAS RN: 1807933-94-3

Description

(1S)-1-(5-bromothiophen-2-yl)ethan-1-amine hydrochloride, also known as BTENHCl, is an organic compound with a molecular formula of C6H9BrClNS. It is a white crystalline solid with a melting point of 126-128°C and a boiling point of 233-235°C. BTENHCl is a derivative of thiophene, a five-membered ring compound with a sulfur atom at the center. Thiophenes are found in a variety of natural products and are used in a variety of industrial and pharmaceutical applications. BTENHCl is of particular interest due to its potential applications in scientific research, as well as its potential for use in drug development.

Scientific Research Applications

Analytical Techniques in Substance Identification

(1S)-1-(5-bromothiophen-2-yl)ethan-1-amine hydrochloride has been identified and synthesized through various analytical techniques. For instance, Power et al. (2015) demonstrated the use of nuclear magnetic resonance spectroscopy, gas and liquid chromatography, and high-resolution mass spectrometry in identifying substances like bk-2C-B, which is structurally similar to 2-(4-bromo-2,5-dimethoxyphenyl)ethan-1-amine (Power et al., 2015).

Synthesis and Physical Analysis

The compound and its derivatives have been the focus of studies involving synthesis and physicochemical analysis. For example, Warad et al. (2020) discussed the synthesis of a N3S2 pentadentate Schiff base ligand derived from 5-bromothiophene-2-carbaldehyde, exploring its physical and theoretical properties (Warad et al., 2020).

Role in Catalysis and Chemical Reactions

Further, research by Ahmad et al. (2019) explored the role of similar compounds in catalysis, particularly in palladium-catalyzed hydrolysis of imines. This study provides insights into the mechanistic aspects of such reactions (Ahmad et al., 2019).

Development of Chelating Ligands

Liu et al. (1993) investigated the development of hexadentate (N3O3) tripodal amine phenol ligand complexes, including those with bromo substituents, which are relevant in the context of group 13 metal chemistry (Liu et al., 1993).

Novel Synthesis Methods

Studies also include the development of novel synthesis methods. Rádl et al. (2009) described an efficient synthesis method for a key intermediate in licofelone synthesis, involving a compound with structural similarities (Rádl et al., 2009).

Exploration of Quantum Chemical Parameters

Research by Kaya et al. (2016) utilized quantum chemical and molecular dynamics simulations to understand the corrosion inhibition performances of thiazole and thiadiazole derivatives, which are structurally related (Kaya et al., 2016).

Structural Evaluation

Finally, Kukuljan et al. (2016) focused on the synthesis and structural evaluation of molecules including those related to this compound (Kukuljan et al., 2016).